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Compound of Interest

Compound Name: 4-Fluorobutanal

Cat. No.: B3031540

Technical Guide: Physical Properties of 4-
Fluorobutanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 4-
Fluorobutanal, a fluorinated aldehyde of interest in various chemical and pharmaceutical
research domains. The data presented herein is compiled from publicly available chemical
databases and is supplemented with detailed, generalized experimental protocols for the
determination of these properties.

Core Physical Properties

The boiling point and density are fundamental physical constants that are critical for the
purification, handling, and formulation of chemical compounds. For 4-Fluorobutanal (CsH7FO),
these properties are summarized below.

Data Presentation

Physical Property Value Conditions
Boiling Point 98.2 °C at 760 mmHg[1]
Density 0.925 g/cm?3 Standard Conditions
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Experimental Protocols

While specific experimental determinations for 4-Fluorobutanal are not detailed in readily
available literature, the following standard methodologies are applicable for obtaining the
boiling point and density of liquid aldehydes.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, particularly with small sample volumes, the micro-boiling
point or capillary method is a suitable technique.

Methodology: Capillary Method

o Sample Preparation: A small volume (a few milliliters) of 4-Fluorobutanal is placed into a
small test tube.

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample within the test tube. The test tube is then securely attached to a thermometer.

e Heating: The entire assembly is gradually heated in a controlled manner, often using a liquid
bath to ensure uniform temperature distribution.

» Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. As the liquid's boiling point is approached and surpassed, a
rapid and continuous stream of bubbles will emerge from the capillary tube.

» Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool slowly. The boiling point is recorded as the temperature at which the stream of
bubbles ceases and the liquid begins to be drawn into the capillary tube.[2] This signifies the
point where the external pressure is equal to the vapor pressure of the substance.

Determination of Density

Density is the mass of a substance per unit volume. The pycnometer method is a highly
accurate and widely used technique for determining the density of liquids.

Methodology: Pycnometer Method
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» Pycnometer Preparation: A pycnometer, which is a flask with a specific, accurately known
volume, is thoroughly cleaned, dried, and its mass is precisely measured using an analytical
balance.

o Sample Filling: The pycnometer is then filled with 4-Fluorobutanal, ensuring that no air
bubbles are trapped. The stopper is carefully inserted, and any excess liquid is wiped from
the exterior.

o Mass Measurement: The filled pycnometer is weighed to determine the mass of the liquid.

o Density Calculation: The density of 4-Fluorobutanal is calculated by dividing the mass of the
liquid (mass of filled pycnometer minus the mass of the empty pycnometer) by the known
volume of the pycnometer.[3] All mass measurements should be performed at a constant
temperature to ensure accuracy.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 4-Fluorobutanal.
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Experimental Workflow for Physical Property Determination
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 4-Fluorobutanal (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031540#physical-properties-of-4-fluorobutanal-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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